Cas no 767272-87-7 (3,4-Pyrrolidinediol,2-[(1R)-1-hydroxyheptyl]-, (2S,3S,4R)-)

• Product Name: 3,4-Pyrrolidinediol,2-[(1R)-1-hydroxyheptyl]-, (2S,3S,4R)-
• CAS No: 767272-87-7
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 550933
• PubChem ID: 45093452
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,2-[(1R)-1-hydroxyheptyl]-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-[(1R)-1-hydroxyheptyl]-, (2S,3S,4R)-
• 3,4-Pyrrolidinediol, 2-[(1R)-1-hydroxyheptyl]-, (2S,3S,4R)- (9CI)
• (2S,3S,4R)-2-((R)-1-Hydroxyheptyl)pyrrolidine-3,4-diol
• 767272-87-7

• Inchi： 1S/C11H23NO3/c1-2-3-4-5-6-8(13)10-11(15)9(14)7-12-10/h8-15H,2-7H2,1H3/t8-,9-,10+,11-/m1/s1
• InChI Key： UXBLWCJLJXMWHG-CHWFTXMASA-N
• SMILES： O[C@@H]1[C@@H](CN[C@H]1[C@@H](CCCCCC)O)O

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.7Ų